Cas no 7770-62-9 (1-(1H-benzimidazol-2-yl)pentane-1,2,3,4,5-pentol)

• Product Name: 1-(1H-benzimidazol-2-yl)pentane-1,2,3,4,5-pentol
• CAS No: 7770-62-9
• MF: C₁₂H₁₆N₂O₅
• MW: 268.265843391418
• CID: 983728
• PubChem ID: 220419
• Update Time: 2025-04-20

1-(1H-benzimidazol-2-yl)pentane-1,2,3,4,5-pentol Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropoxy-ethanol; AGN-PC-00JRG5; 2-(D-altro-1,2,3,4,5-Pentahydroxy-pentyl)-benzimidazol; 1-< 2-Hydroxy-ethoxy> -cyclopropan; 1-(2-Hydroxy-ethoxy)-cyclopropan; 2-cyclopropoxyethanol; Ethanol, 2-(cyclopropyloxy)-; 2-(cyclopropyloxy)ethanol; SureCN499569; D-(1R)-1-(1H-benzimidazol-2-yl)-ribitol; CTK0J9398;
• Oprea1_706259
• Oprea1_596588
• HMS2646J12
• NSC405920
• NSC3156
• 5338-40-9
• 1-C-(1H-benzimidazol-2-yl)pentitol
• NSC-3156
• AKOS000568899
• NoName_4326
• NSC-405921
• SCHEMBL12858717
• NSC-405920
• CHEMBL1519937
• NCIOpen2_002341
• 7510-96-5
• 7510-97-6
• NSC-56088
• AKOS016195779
• NSC-405922
• SR-01000317803
• HMS1755N16
• NSC56088
• NSC405921
• 1-C-1H-benzimidazol-2-ylpentitol
• SMR000285272
• NSC-43663
• Cambridge id 5219223
• DTXSID00903623
• 7770-62-9
• NSC405922
• NSC43663
• 7147-74-2
• MLS000678318
• SR-01000317803-1
• NCIOpen2_002264
• ZINC03857067
• 1-(1H-benzimidazol-2-yl)pentane-1,2,3,4,5-pentol
• Z56762860
• STL505820

• Inchi： 1S/C12H16N2O5/c15-5-8(16)9(17)10(18)11(19)12-13-6-3-1-2-4-7(6)14-12/h1-4,8-11,15-19H,5H2,(H,13,14)
• InChI Key： LBMJXDRTHCOBGU-UHFFFAOYSA-N
• SMILES： OC(C(C1=NC2C=CC=CC=2N1)O)C(C(CO)O)O

Computed Properties

• Exact Mass: 268.10592162g/mol
• Monoisotopic Mass: 268.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 130Ų